BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Magnesium Ethylene Glycolate
(C2HsMgO3)

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: C2H6Mg0O3

CAS No.: 16674-78-5

Cat. No.: B099722

. J

Advanced Precursor for Mesoporous Magnesium
Oxide Synthesis
Chemical Identification & Structure

The compound C2HeMgOs is identified as a magnesium-polyol coordination complex,
specifically Magnesium Ethylene Glycolate Monohydrate (or the structural isomer Magnesium
(2-hydroxyethoxy)hydroxide). It is primarily generated in situ as a stable intermediate during the
sol-gel reaction between magnesium salts and ethylene glycol.
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Property Specification
Formula C2HeMgOs

Magnesium 2-hydroxyethoxide hydroxide
IUPAC Name

(Proposed)
Common Name Magnesium Ethylene Glycolate Monohydrate
Stoichiometry Mg(OCH2CH20)-H20 or Mg(OH)(OCH2CH20H)
Molecular Weight 102.37 g/mol
Appearance White, flake-like precipitate or gel

Not individually assigned (Generated in situ
CAS Number

from 107-21-1 and Mg precursors)
Solubility Soluble in ethylene glycol; decomposes in water

Structural Elucidation

The formula C2HeMgOs arises from the chelation of a magnesium ion (Mg?*) by ethylene glycol
(C2He02), accompanied by hydrolysis or hydration. Two structural configurations are chemically
valid:

e Monohydrate Form:

o Here, the ethylene glycol acts as a bidentate ligand (glycolate dianion, C2H40227), with a
water molecule completing the coordination sphere.

o Hydroxy-Alkoxide Form:

o Here, the ligand is a mono-deprotonated 2-hydroxyethoxide anion (C2Hs02"), balanced by
a hydroxide ion (OH").

Both forms explain the C2HeMgOs stoichiometry and are consistent with the "flake-like"
morphology observed in sol-gel derived MgO precursors.

Synthesis & Production Protocols
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This compound is not typically available as a catalog reagent but is synthesized in situ to
control the morphology of Magnesium Oxide.

Protocol: Sol-Gel Synthesis of C2HsMgO3

Objective: Generate C2HsMgOs as a precursor for mesoporous MgO. Reagents:
e Magnesium Nitrate Hexahydrate (
), >99% purity.[1]
o Ethylene Glycol (Anhydrous), >99.5% purity.
e Ammonia Solution (28%).[1]
Methodology:

 Dissolution: Dissolve 20.0 g of Magnesium Nitrate in 200 mL of Ethylene Glycol under
constant magnetic stirring at 500 rpm.

o Mechanism:[1][2] The ethylene glycol displaces water ligands, initiating the formation of
the Mg-glycol complex.

o Chelation (The Critical Step): Stir for 60 minutes at room temperature.

o Observation: The solution becomes viscous as the magnesium ethylene glycolate
networks form.

» Precipitation: Slowly add 40 mL of Ammonia Solution dropwise.
o Reaction:
o The pH shift drives the formation of the solid precipitate.
o Aging: Allow the suspension to age for 24 hours to stabilize the flake-like crystal structure.

« Isolation: Centrifuge the precipitate and wash 3x with ethanol to remove excess glycol and
nitrate ions.
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Applications in Drug Development & Catalysis

While C2HeMgOs itself is an intermediate, its structural properties dictate the performance of
the final product in high-value applications.

e Carbon Capture (CCS): The unique "card-house" structure of C2HsMgOs collapses upon
calcination (at 400-500°C) to form MgO nanosheets with exceptional surface area (>150
m?2/g). These nanosheets are highly active solid sorbents for CO2z capture.

o Catalyst Support: The mesoporous nature inherited from the glycolate precursor makes the
resulting MgO an ideal support for metal catalysts (e.g., Au, Pd) in pharmaceutical
hydrogenation reactions.

o Acid Neutralization: Similar to Magnesium Methyl Carbonate (MMC), this glycolate complex
can serve as a non-aqueous deacidification agent for preserving sensitive cellulosic
materials (archival paper).

Visualization: Synthesis & Decomposition Pathway

The following diagram illustrates the transformation from raw precursors to the active
Magnesium Oxide species via the C2HsMgOs intermediate.
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Caption: Synthesis pathway of Mesoporous MgO via the Magnesium Ethylene Glycolate
(C2HeMgOs) intermediate.
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templating.[1]

o URL:[Link]
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o Chemical Structure of Glycolate Precursors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Magnesium Ethylene Glycolate
(C2HeMgOs3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099722#c2h6mgo3-cas-number-and-chemical-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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